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Compound of Interest

Compound Name: RBC6

Cat. No.: B1678848

Initial investigations into the potential role of "RBC6" in disease have revealed a significant
case of mistaken identity. Extensive database searches and a comprehensive review of
scientific literature have found no evidence of a gene, protein, or other biological molecule
designated as RBC6 with an established or emerging role in human health or disease.

The term "RBC6" appears to be predominantly associated with a commercial product,
specifically the "Replacement Battery Cartridge #6" manufactured by APC (American Power
Conversion), a brand of Schneider Electric.[1][2][3][4][5] This product is a maintenance-free,
sealed lead-acid battery for uninterruptible power supplies (UPS).

While the initial query aimed to explore the scientific and medical aspects of RBC6, the search
results consistently pointed towards a non-biological entity. It is crucial for researchers,
scientists, and drug development professionals to be aware of this distinction to avoid
confusion and misdirection in their research endeavors.

However, the search for "RBC6" did yield information on several legitimate and important
biological molecules and pathways that are critical in various disease contexts. These include:

o The Rb-CDK4/6 Signaling Pathway: This pathway is a critical regulator of the cell cycle.[6][7]
The Retinoblastoma (Rb) protein, along with cyclin-dependent kinases 4 and 6 (CDK4/6),
plays a pivotal role in controlling cell proliferation. Dysregulation of this pathway is a hallmark
of many cancers, and CDK4/6 inhibitors are an important class of cancer therapeutics.[6][7]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1678848?utm_src=pdf-interest
https://www.benchchem.com/product/b1678848?utm_src=pdf-body
https://www.benchchem.com/product/b1678848?utm_src=pdf-body
https://www.benchchem.com/product/b1678848?utm_src=pdf-body
https://www.hardwarexpress.co.uk/blogs/articles/rbc6-vs-rbc7
https://www.apc.com/ca/en/product/RBC6/apc-replacement-battery-cartridge-vrla-battery-11ah-12vdc-2year-warranty/
https://www.bhphotovideo.com/c/product/1236002-REG/apc_rbc6_replacement_battery_cartridge_6.html
https://www.mouser.com/ProductDetail/APC-by-Schneider-Electric/RBC6?qs=ydg8AyNFqQV%2FCZBUece81w%3D%3D
https://www.se.com/eg/en/product/RBC6/apc-replacement-battery-cartridge-vrla-battery-11ah-12vdc-2year-warranty/
https://www.benchchem.com/product/b1678848?utm_src=pdf-body
https://www.benchchem.com/product/b1678848?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10915795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687137/
https://pubmed.ncbi.nlm.nih.gov/10915795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687137/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» ABCCG6: The ABCCG6 gene provides instructions for making a protein that is involved in
transporting substances out of cells. Mutations in this gene are the primary cause of
Pseudoxanthoma elasticum (PXE), a rare genetic disorder characterized by the calcification
of elastic fibers in the skin, eyes, and blood vessels.[8] Recent research also suggests a
potential association between ABCC6 mutations and an increased risk of cerebral small
vessel disease.[3]

o BCL6: The BCL6 (B-cell ymphoma 6) gene encodes a transcriptional repressor that is
essential for the formation of germinal centers in lymphoid tissues.[9] Alterations in the BCL6
gene, such as chromosomal translocations, are frequently implicated in the development of
diffuse large B-cell ymphoma (DLBCL).[9] Understanding the signaling pathways that
regulate BCL6 is a key area of research for developing new lymphoma therapies.[9]

e P2Y6 Receptor: The P2Y6 receptor is a G-protein-coupled receptor that has been identified
as a potential target for modulating cell migration in both normal physiological processes and
in pathological conditions like cancer metastasis.[10] Activation of the P2Y6 receptor can
stimulate cancer cell migration by influencing the formation of migratory structures.[10]

In conclusion, while the entity "RBC6" does not appear to have a role in disease from a
biological standpoint, the investigation has highlighted several other important molecules and
pathways that are of significant interest to the research and drug development community.
Future inquiries should focus on these established biological entities to advance our
understanding of disease mechanisms and develop novel therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hardwarexpress.co.uk [hardwarexpress.co.uk]
e 2. apc.com [apc.com]

¢ 3. bhphotovideo.com [bhphotovideo.com]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.mdpi.com/2073-4425/16/7/728
https://www.mdpi.com/2073-4425/16/7/728
https://pubmed.ncbi.nlm.nih.gov/17785208/
https://pubmed.ncbi.nlm.nih.gov/17785208/
https://pubmed.ncbi.nlm.nih.gov/17785208/
https://pubmed.ncbi.nlm.nih.gov/32420639/
https://pubmed.ncbi.nlm.nih.gov/32420639/
https://www.benchchem.com/product/b1678848?utm_src=pdf-body
https://www.benchchem.com/product/b1678848?utm_src=pdf-custom-synthesis
https://www.hardwarexpress.co.uk/blogs/articles/rbc6-vs-rbc7
https://www.apc.com/ca/en/product/RBC6/apc-replacement-battery-cartridge-vrla-battery-11ah-12vdc-2year-warranty/
https://www.bhphotovideo.com/c/product/1236002-REG/apc_rbc6_replacement_battery_cartridge_6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Access to this page has been denied. [mouser.com]
5. se.com [se.com]

6. The Rb-CDK4/6 signaling pathway is critical in neural precursor cell cycle regulation -
PubMed [pubmed.nchbi.nlm.nih.gov]

7. Non-canonical pathway for Rb inactivation and external signaling coordinate cell-cycle
entry without CDK4/6 activity - PMC [pmc.ncbi.nim.nih.gov]

8. mdpi.com [mdpi.com]

9. A signaling pathway mediating downregulation of BCL6 in germinal center B cells is
blocked by BCL6 gene alterations in B cell ymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]

10. The P2Y6 receptor signals through Gaqg /Ca2+ /PKCa and Gal3 /ROCK pathways to
drive the formation of membrane protrusions and dictate cell migration - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Unraveling the Identity of RBC6: A Case of Mistaken
Identity in Biological Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678848#potential-role-of-rbc6-in-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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